Cas no 1000198-76-4 (3-[4-(trifluoromethyl)phenyl]Pyrrolidine)

• Product Name: 3-[4-(trifluoromethyl)phenyl]Pyrrolidine
• CAS No: 1000198-76-4
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD12407011
• CID: 2134714
• PubChem ID: 3865706
• Update Time: 2025-05-28

3-[4-(trifluoromethyl)phenyl]Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)phenyl]Pyrrolidine
• 3-[4-(Trifluoromethyl)phenyl]-pyrrolidine
• Pyrrolidine, 3-[4-(trifluoromethyl)phenyl]-
• CS-0053740
• SCHEMBL1811550
• AM20020062
• FT-0761724
• AS-50919
• F2148-1386
• Pyrrolidine, 3-[4-(trifluoromethyl)phenyl]
• 3-(4-(Trifluoromethyl)phenyl)pyrrolidine
• DTXSID30397591
• 3-(4-TRIFLUOROMETHYL-PHENYL)-PYRROLIDINE
• 3-(4-(trifluoromethyl)phenyl)-pyrrolidine
• MFCD12407011
• P11467
• AKOS011343754
• 1000198-76-4
• 3-(4-trifluoromethyl-phenyl)pyrrolidine
• PB26841
• EN300-138013
• 3-[4-(Trifluoromethyl)phe...
• DB-058211

• MDL： MFCD12407011
• Inchi： 1S/C11H12F3N/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-4,9,15H,5-7H2
• InChI Key： MMHBTMCYKWWNNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CNCC1)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

3-[4-(trifluoromethyl)phenyl]Pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines